Cas no 861537-12-4 (ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate)

Ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate is a coumarin derivative with a hydroxy substituent at the 6-position and an ester-functionalized acetoxy group at the 4-position. This compound is of interest in organic synthesis due to its versatile reactivity, particularly in the construction of heterocyclic frameworks. The presence of the hydroxy group enhances its potential for further functionalization, while the ester moiety offers flexibility for hydrolysis or transesterification reactions. Its structural features make it a valuable intermediate in pharmaceutical and materials chemistry research. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Analytical characterization is typically performed via HPLC, NMR, and mass spectrometry for purity assessment.

ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate structure

861537-12-4 structure

Product Name:ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate

CAS No:861537-12-4

MF:

MW:

CID:4661800

Update Time:2025-06-08

ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetate
- ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate

ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E762275-25mg	Ethyl 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4		25mg	$ 50.00	2022-06-05
TRC	E762275-50mg	Ethyl 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4		50mg	$ 95.00	2022-06-05
TRC	E762275-250mg	Ethyl 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4		250mg	$ 320.00	2022-06-05
Chemenu	CM474372-250mg	ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4	95%+	250mg	$188	2023-03-20
Chemenu	CM474372-500mg	ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4	95%+	500mg	$334	2023-03-20
Chemenu	CM474372-1g	ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4	95%+	1g	$466	2023-03-20
Enamine	EN300-55023-0.05g	ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4	95.0%	0.05g	$66.0	2025-02-19
Enamine	EN300-55023-0.1g	ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4	95.0%	0.1g	$98.0	2025-02-19
Enamine	EN300-55023-0.25g	ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4	95.0%	0.25g	$142.0	2025-02-19
Enamine	EN300-55023-0.5g	ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate	861537-12-4	95.0%	0.5g	$271.0	2025-02-19

ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300

Additional information on ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate

Ethyl 2-(6-Hydroxy-2-Oxo-2H-Chromen-4-Yl)Acetate: A Comprehensive Overview

Ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate, with the CAS number 861537-12-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities. The structure of ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate features a chromen ring system, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring. The presence of hydroxyl and ketone groups within the chromen ring contributes to its unique chemical properties and potential bioactivity.

Recent studies have highlighted the potential of ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate as a promising candidate in drug discovery. Researchers have explored its antioxidant, anti-inflammatory, and anticancer properties, making it a subject of interest in both academic and industrial settings. The compound's ability to scavenge free radicals has been extensively studied, with findings suggesting that it may play a role in mitigating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of ethyl 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetate involves a series of well-defined organic reactions. Starting from readily available starting materials, the synthesis typically involves condensation reactions followed by oxidation steps to form the chromen ring system. The use of mild reaction conditions ensures high yields and maintains the integrity of the functional groups present in the molecule. This makes the compound accessible for further functionalization and biological testing.

One of the most notable applications of ethyl 2-(6-hydroxy-2 oxo 2H chromen 4 yl)acetate is in the development of novel therapeutic agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. For instance, research has shown that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Additionally, its potential as an anticancer agent has been explored through in vitro assays, where it exhibited selective cytotoxicity against various cancer cell lines.

The structural versatility of ethyl 2-(6-hydroxy 2 oxo 2H chromen 4 yl)acetate also makes it an attractive scaffold for further chemical modifications. By introducing substituents at specific positions on the chromen ring, researchers can enhance its bioavailability, improve its pharmacokinetic profile, or increase its potency against specific targets. Such modifications are currently being investigated in collaborative efforts between academic institutions and pharmaceutical companies.

From an analytical standpoint, ethyl 2-(6-hydroxy 2 oxo 2H chromen 4 yl)acetate has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the compound's molecular structure and purity, ensuring its reliability for downstream applications. Furthermore, stability studies have shown that the compound remains stable under standard storage conditions, making it suitable for long-term research projects.

In conclusion, ethyl 2-(6-hydroxy 2 oxo 2H chromen 4 yl)acetate represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure, coupled with promising biological activities, positions it as a key player in future drug development efforts. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.